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Compound of Interest

Compound Name: LY 97119

Cat. No.: B1675722 Get Quote

Technical Support Center: LY 97119 (LY294002)
Welcome to the technical support center for LY 97119, also known as LY294002. This resource

is designed for researchers, scientists, and drug development professionals to provide

guidance on the proper handling and use of LY 97119 in solution, with a focus on preventing its

degradation and ensuring experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is LY 97119 and what is its primary mechanism of action?

A1: LY 97119 (CAS Number: 154447-36-6), widely known as LY294002, is a potent and

reversible inhibitor of phosphoinositide 3-kinases (PI3Ks). It acts as an ATP-competitive

inhibitor, targeting the p110 catalytic subunit of Class I PI3Ks, which are key components of the

PI3K/Akt/mTOR signaling pathway. This pathway is crucial for regulating cell proliferation,

growth, survival, and metabolism. By inhibiting PI3K, LY294002 effectively blocks the

downstream signaling cascade, making it a valuable tool for studying cellular processes and for

cancer research.

Q2: What are the recommended solvents for dissolving LY 97119?

A2: LY 97119 is readily soluble in organic solvents such as dimethyl sulfoxide (DMSO),

ethanol, and methanol. It is sparingly soluble in aqueous solutions. For cell culture
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experiments, it is common practice to prepare a concentrated stock solution in DMSO and then

dilute it to the final working concentration in the aqueous culture medium.

Q3: What are the optimal storage conditions for LY 97119, both as a solid and in solution?

A3: Proper storage is critical to maintain the integrity of LY 97119.

Solid Form: The lyophilized powder should be stored at -20°C for long-term storage, where it

can be stable for up to two years. For short-term storage, 4°C is acceptable.

Stock Solutions: Prepare concentrated stock solutions in a suitable solvent like DMSO.

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which

can accelerate degradation. These aliquots should be stored at -20°C or -80°C. Stored

correctly, DMSO stock solutions are generally stable for up to 2 years at -20°C.

Q4: How can I prevent the degradation of LY 97119 in my experimental solutions?

A4: To minimize degradation, adhere to the following guidelines:

Solvent Choice: Use high-purity, anhydrous solvents. DMSO is a common choice due to its

solvating power and relative stability.

pH of Aqueous Solutions: The stability of LY 97119 in aqueous solutions is pH-dependent.

While specific quantitative data on its degradation profile across a wide pH range is limited,

as a general practice for many small molecules, neutral to slightly acidic pH (around 6-7) is

often preferable to alkaline conditions to prevent base-catalyzed hydrolysis.

Temperature: Keep solutions, especially working dilutions in aqueous buffers, cool and use

them as quickly as possible after preparation. Avoid prolonged exposure to elevated

temperatures.

Light Exposure: Protect solutions from direct light by using amber vials or by wrapping

containers in aluminum foil. Photodegradation can be a significant factor for many organic

molecules.

Avoid Contaminants: Ensure all glassware and equipment are clean and free of

contaminants that could catalyze degradation.
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Problem Possible Cause Recommended Solution

Inconsistent or weaker than

expected biological activity

Degradation of LY 97119 in

stock or working solutions.

- Prepare fresh stock solutions

from solid compound.- Aliquot

stock solutions to minimize

freeze-thaw cycles.- Protect all

solutions from light and store

at the recommended

temperature.- Prepare working

dilutions immediately before

use.- Verify the concentration

of your stock solution using a

spectrophotometer or HPLC.

Precipitation of the compound

in aqueous media

Low aqueous solubility of LY

97119.

- Ensure the final

concentration of the organic

solvent (e.g., DMSO) in the

aqueous medium is kept low

(typically <0.5%) to avoid

solvent-induced cytotoxicity

and precipitation.- If

precipitation occurs, try

preparing a more dilute stock

solution or using a different,

compatible solvent system if

your experimental design

allows.

Off-target effects observed in

experiments

LY 97119 is known to inhibit

other kinases and cellular

proteins besides PI3K.

- Be aware of the known off-

target effects of LY 97119,

which include inhibition of

casein kinase 2 (CK2), mTOR,

and others.[1][2] - Use the

lowest effective concentration

of LY 97119 to minimize off-

target activity.- Consider using

more specific PI3K inhibitors

as controls if available for your

experimental system.- Confirm
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key findings using alternative

methods or inhibitors.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials:

LY 97119 (solid)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated analytical balance and appropriate weighing tools

Vortex mixer

Procedure:

Allow the vial of solid LY 97119 to equilibrate to room temperature before opening to

prevent condensation of moisture.

Weigh out the desired amount of LY 97119. The molecular weight of LY 97119 is 307.34

g/mol . For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.07 mg

of the compound.

Add the appropriate volume of DMSO to the solid compound.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (to

no more than 37°C) may be applied if necessary to aid dissolution.

Aliquot the stock solution into single-use, amber microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.
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Caption: Inhibition of the PI3K/Akt signaling pathway by LY 97119.

Experimental Workflow for Assessing LY 97119 Stability
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Caption: Workflow for a forced degradation study of LY 97119.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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